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Compound of Interest

Compound Name:
3-(Methylsulfonyl)propan-1-amine

hydrochloride

Cat. No.: B052961 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of the currently available information on 3-
(Methylsulfonyl)propan-1-amine hydrochloride, a chemical compound with potential

applications in research and development. This document outlines commercial suppliers,

general synthetic approaches, and safety information.

Commercial Suppliers
Sourcing high-quality starting materials is a critical first step in any research endeavor. Several

chemical suppliers list 3-(Methylsulfonyl)propan-1-amine hydrochloride in their catalogs.

While specific pricing and available quantities are often subject to inquiry, the following table

summarizes the publicly available data from a selection of vendors.
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Supplier CAS Number Purity
Available
Quantities

Pricing

Alfa Chemistry 26209-83-6 96%[1] Inquire Inquire

BLD Pharm 26209-83-6 Inquire Inquire Inquire

ChemScene

889856-97-7

(related

compound)

≥98% Inquire Inquire

AK Scientific 26209-83-6 Inquire 500mg
$522 (as of

2021)[2]

Matrix Scientific 26209-83-6 >95% 1g, 5g
$545 - $1625 (as

of 2021)[2]

Note: Pricing and availability are subject to change and should be confirmed directly with the

supplier.

Synthesis and Characterization
While a specific, detailed experimental protocol for the synthesis of 3-(Methylsulfonyl)propan-
1-amine hydrochloride is not readily available in published literature, a general approach for

the preparation of similar secondary amines from primary amines via 2-

nitrobenzenesulfonamides has been described.[3] This methodology can serve as a

foundational reference for a potential synthetic route.

General Experimental Protocol (Example for a related compound):

Protection of the Primary Amine: A primary amine is reacted with 2-nitrobenzenesulfonyl

chloride in the presence of a base (e.g., triethylamine) in a suitable solvent like

dichloromethane. This reaction forms a sulfonamide, protecting the amine group.

Alkylation: The resulting sulfonamide is then alkylated.

Deprotection: The 2-nitrobenzenesulfonyl protecting group is subsequently removed to yield

the desired secondary amine.
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Salt Formation: The final amine product can be converted to its hydrochloride salt by

treatment with hydrochloric acid.[3]

It is important to note that optimization of reaction conditions, including stoichiometry,

temperature, and reaction time, would be necessary for the specific synthesis of 3-
(Methylsulfonyl)propan-1-amine hydrochloride.

Applications in Research and Drug Development
Currently, there is a notable lack of publicly available scientific literature detailing the specific

use of 3-(Methylsulfonyl)propan-1-amine hydrochloride in drug development, its biological

activity, or its mechanism of action. Searches of chemical and biological databases did not yield

information on its involvement in any specific signaling pathways or established experimental

workflows.

However, the structural motif of a propanamine chain with a sulfonyl group suggests its

potential as a building block in medicinal chemistry. Similar structures are often explored for

their potential to interact with biological targets. For instance, other propanamine derivatives

have been investigated for their roles as pharmaceutical intermediates.[4][5][6]

Safety and Handling
A Safety Data Sheet (SDS) for 3-(Methylsulfonyl)propan-1-amine hydrochloride indicates

that the compound should be handled with care.[7] Standard laboratory safety protocols,

including the use of personal protective equipment such as gloves, safety glasses, and a lab

coat, are recommended. The SDS provides basic first-aid measures and information on

handling and storage.[7] It is designated for industrial use only.[7]

Logical Workflow for Compound Acquisition and
Use
The following diagram illustrates a generalized workflow for researchers interested in utilizing a

chemical compound like 3-(Methylsulfonyl)propan-1-amine hydrochloride, from initial

sourcing to potential experimental application.
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Figure 1. Generalized workflow for chemical compound utilization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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